Cas no 99532-56-6 (1H-Indole-3-carbonitrile, 1-(phenylsulfonyl)-)

• Product Name: 1H-Indole-3-carbonitrile, 1-(phenylsulfonyl)-
• CAS No: 99532-56-6
• MF: C₁₅H₁₀N₂O₂S
• MW: 282.317101955414
• CID: 1993650
• PubChem ID: 10636612
• Update Time: 2025-04-21

1H-Indole-3-carbonitrile, 1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carbonitrile, 1-(phenylsulfonyl)-
• 1-(benzenesulfonyl)indole-3-carbonitrile
• N-(benzenesulfonyl)indole-3-carbonitrile
• 99532-56-6
• 1-(Phenylsulfonyl)-1H-indole-3-carbonitrile
• 1-(benzenesulfonyl)-1H-indole-3-carbonitrile
• DTXCID10393692
• AKOS025139577
• AGN-PC-0N7YGV
• DTXSID10442871
• Phenylsulfonyl)-1H-indole-3-carbonitrile

• Inchi： 1S/C15H10N2O2S/c16-10-12-11-17(15-9-5-4-8-14(12)15)20(18,19)13-6-2-1-3-7-13/h1-9,11H
• InChI Key： AKLMGNCJNCCMKF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C#N)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 282.04629874Da
• Monoisotopic Mass: 282.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.2Ų